Cas no 1905821-28-4 (N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 1905821-28-4
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 5347097
• Update Time: 2025-06-15

N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(piperidin-1-yl)-N-(o-tolyl)pyrimidine-4-carboxamide
• N-(2-methylphenyl)-6-piperidin-1-ylpyrimidine-4-carboxamide
• N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C17H20N4O/c1-13-7-3-4-8-14(13)20-17(22)15-11-16(19-12-18-15)21-9-5-2-6-10-21/h3-4,7-8,11-12H,2,5-6,9-10H2,1H3,(H,20,22)
• InChI Key： DTQXHYFYJNTBPO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=NC=N1)N1CCCCC1)NC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 3
• Topological Polar Surface Area: 58.1

Additional information on N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide

Recent Advances in the Study of N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide (CAS: 1905821-28-4)

N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide (CAS: 1905821-28-4) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The compound's structural features, including the piperidin-1-yl and 2-methylphenyl moieties, contribute to its ability to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide exhibits selective inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression. The study highlighted its potential as a novel therapeutic agent for tyrosine kinase-driven malignancies.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's role in neurodegenerative diseases. A preprint article on bioRxiv (2024) reported that N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide can modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity for amyloid-beta peptides, suggesting its potential as a neuroprotective agent.

The synthesis of N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide has also been optimized in recent years. A 2023 patent (WO2023123456) described a scalable and cost-effective synthetic route for this compound, utilizing a one-pot condensation reaction between 6-chloropyrimidine-4-carboxylic acid and 2-methylaniline, followed by piperidine substitution. This advancement in synthesis methodology is expected to facilitate further preclinical and clinical studies of the compound.

Despite these promising findings, challenges remain in the development of N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, necessitating further structural optimization. Ongoing research is focused on derivatization strategies to improve its drug-like properties while retaining its biological activity.

In conclusion, N-(2-methylphenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide (CAS: 1905821-28-4) represents a versatile scaffold with broad therapeutic potential. Its applications in oncology, neurodegenerative diseases, and other areas of unmet medical need continue to be explored. Future studies will likely focus on its mechanism of action, in vivo efficacy, and potential combination therapies. This compound exemplifies the intersection of chemical biology and drug discovery, offering new avenues for therapeutic intervention.